Cas no 2227811-29-0 (4-(1S)-3-amino-1-hydroxypropyl-2-(dimethylamino)methylphenol)

• Product Name: 4-(1S)-3-amino-1-hydroxypropyl-2-(dimethylamino)methylphenol
• CAS No: 2227811-29-0
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6383947
• PubChem ID: 165675364
• Update Time: 2025-10-30

4-(1S)-3-amino-1-hydroxypropyl-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1S)-3-amino-1-hydroxypropyl-2-(dimethylamino)methylphenol
• 4-[(1S)-3-amino-1-hydroxypropyl]-2-[(dimethylamino)methyl]phenol
• EN300-1754532
• 2227811-29-0

• Inchi： 1S/C12H20N2O2/c1-14(2)8-10-7-9(3-4-11(10)15)12(16)5-6-13/h3-4,7,12,15-16H,5-6,8,13H2,1-2H3/t12-/m0/s1
• InChI Key： WVGAECGBGDQTOA-LBPRGKRZSA-N
• SMILES： O[C@@H](CCN)C1C=CC(=C(CN(C)C)C=1)O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.7Ų

Additional information on 4-(1S)-3-amino-1-hydroxypropyl-2-(dimethylamino)methylphenol

Comprehensive Overview of 4-(1S)-3-amino-1-hydroxypropyl-2-(dimethylamino)methylphenol (CAS No. 2227811-29-0)

4-(1S)-3-amino-1-hydroxypropyl-2-(dimethylamino)methylphenol (CAS No. 2227811-29-0) is a specialized organic compound with a unique structural framework, combining phenolic, amino, and hydroxypropyl functionalities. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and enzyme modulation. The CAS No. 2227811-29-0 serves as a critical identifier for researchers seeking precise chemical data, while the systematic name highlights its stereochemistry ((1S)) and functional groups (dimethylamino, hydroxypropyl).

In recent years, the demand for chiral building blocks like 4-(1S)-3-amino-1-hydroxypropyl-2-(dimethylamino)methylphenol has surged, driven by advancements in asymmetric synthesis and targeted drug design. Researchers frequently search for "CAS 2227811-29-0 solubility" or "4-(1S)-3-amino-1-hydroxypropyl-2-(dimethylamino)methylphenol synthesis" to explore its physicochemical properties and synthetic routes. The compound’s amino-hydroxypropyl moiety is particularly noteworthy, as it mimics natural substrates in enzymatic reactions, making it valuable for studying enzyme inhibitors and receptor ligands.

The stereospecificity of (1S)-3-amino-1-hydroxypropyl group in this compound aligns with the growing focus on enantioselective catalysis and green chemistry. Laboratories prioritizing sustainable practices often investigate "biodegradable derivatives of 2227811-29-0" or "eco-friendly purification methods for dimethylamino-methylphenols." Additionally, its potential role in neuropharmacology has sparked queries like "4-(1S)-3-amino-1-hydroxypropyl-2-(dimethylamino)methylphenol blood-brain barrier permeability," reflecting its relevance in CNS drug discovery.

From a technical perspective, the phenol-dimethylamino core of CAS No. 2227811-29-0 offers versatility in derivatization, enabling applications in fluorescence probes and metal chelators. Analytical chemists frequently seek "HPLC methods for 4-(1S)-3-amino-1-hydroxypropyl-2-(dimethylamino)methylphenol" to ensure purity in complex matrices. The compound’s logP and pKa values are also critical for pharmacokinetic modeling, addressing queries such as "2227811-29-0 ADME properties."

In summary, 4-(1S)-3-amino-1-hydroxypropyl-2-(dimethylamino)methylphenol represents a multifaceted tool for modern research, bridging gaps between medicinal chemistry, material science, and environmental sustainability. Its CAS No. 2227811-29-0 ensures traceability, while its structural features continue to inspire innovation across disciplines.